Phenol Red sodium salt

• Description: Water soluble pH indicator used in the 6.8 (yellow) to 8.2 (red) range. Commonly employed as a cell tissue culture pH marker. Under normal conditions, phenol red added to the growth medium will have a pink-red color. Dying cells or overgrowth of contaminants will cause a change in pH resulting in a change in indicator color.; Phenol Red sodium salt is a water soluble pH indicator used in the 6.8 (yellow) to 8.2 (red) range.
• CAS No.: 34487-61-1
• Product Name: Phenol Red sodium salt
• Molecular Formula: C19H14NaO5S
• Molecular Weight: 377.4 g/mol
• IUPAC Name: sodium;4-[3-(4-hydroxyphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]phenolate
• Standard InChI: InChI=1S/C19H14O5S.Na/c20-15-9-5-13(6-10-15)19(14-7-11-16(21)12-8-14)17-3-1-2-4-18(17)25(22,23)24-19;/h1-12,20-21H
• Standard InChIKey: XXCXGDSGVBROKI-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+]
• SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)[O-].[Na+]
• Canonical SMILES: C1=CC=C2C(=C1)C(OS2(=O)=O)(C3=CC=C(C=C3)O)C4=CC=C(C=C4)O.[Na]
• Physical Description: Red crystals; Soluble in water; [MSDSonline]
• Related CAS: 93839-72-6
• Reference: [1]. Berthois Y, et al. Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proc Natl Acad Sci U S A. 1986 Apr;83(8):2496-500.[2]. Pick E, et al. A simple colorimetric method for the measurement of hydrogen peroxide produced by cells in culture. J Immunol Methods. 1980;38(1-2):161-70.
• PubChem Compound: 87206785
• Last Modified: Sep 13 2023